Cas no 689-12-3 (Isopropyl 2-propenoate)

Isopropyl 2-propenoate structure

Product Name:Isopropyl 2-propenoate

CAS No:689-12-3

MF:C₆H₁₀O₂

MW:114.142402172089

MDL:MFCD00048291

CID:505869

PubChem ID:12716

Update Time:2025-04-19

Isopropyl 2-propenoate Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid,1-methylethyl ester
- ISO-PROPYLACRYLATE
- propan-2-yl prop-2-enoate
- Acrylic acid,isopropyl ester
- Acrylsaeure-isopropylester
- i-propyl acrylate
- Isopropyl 2-propenoate
- Isopropyl acrylate
- isopropyl prop-2-enoate
- Isopropylacrylat
- UNII-5TMJ62Z1LW
- NSC 32619
- AI3-15706
- MFCD00048291
- BS-52923
- FT-0632811
- NSC32619
- SY223534
- Q27262852
- 5TMJ62Z1LW
- Acrylic acid, isopropyl ester
- 689-12-3
- HSDB 5441
- DTXSID4060997
- SCHEMBL25921
- Isopropyl ester of 2-propenoic acid
- iso-propyl acrylate
- 2-PROPENOIC ACID, 1-METHYLETHYL ESTER
- E83845
- 2-PROPENOIC ACID, 1-METHYLETHYL ESTER [HSDB]
- EN300-380987
- EINECS 211-710-7
- AKOS013152960
- NS00020696
- 1-Methylethyl 2-propenoate
- NSC-32619
- 2-Propenoic acid,isopropyl ester
- DB-055204
- DTXCID3046295
- Isopropyl 2propenoate
- MDL： MFCD00048291
- Inchi： 1S/C6H10O2/c1-4-6(7)8-5(2)3/h4-5H,1H2,2-3H3
- InChI Key： LYBIZMNPXTXVMV-UHFFFAOYSA-N
- SMILES： O(C(C=C)=O)C(C)C

Computed Properties

Exact Mass: 114.06800
Monoisotopic Mass: 114.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 94.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 0.902±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 37.22°C (estimate)
Boiling Point: 108-112 ºC
Flash Point: 22.9±12.0 ºC,
Refractive Index: 1.4078 (589.3 nm 20 ºC)
Solubility: Slightly soluble (9.6 g/l) (25 º C),
PSA: 26.30000
LogP: 1.12400

Isopropyl 2-propenoate Security Information

Hazardous Material transportation number：UN 1993
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
HazardClass：3.2
PackingGroup：III
Safety Term：3.2
Packing Group：III
Risk Phrases：R36/37/38
Packing Group：III
Hazard Level：3.2

Isopropyl 2-propenoate Customs Data

HS CODE：2916129000
Customs Data：

China Customs Code:
2916129000

Overview:

2916129000 Other acrylates. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916129000 other esters of acrylic acid VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Isopropyl 2-propenoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I247545-250mg	Isopropyl 2-propenoate	689-12-3		250mg	$ 375.00	2022-06-04
TRC	I247545-500mg	Isopropyl 2-propenoate	689-12-3		500mg	$ 620.00	2022-06-04
TRC	I247545-1000mg	Isopropyl 2-propenoate	689-12-3		1g	$ 990.00	2022-06-04
abcr	AB123489-25 g	iso-Propyl acrylate, 95%; .	689-12-3	95%	25 g	€105.60	2023-07-20
abcr	AB123489-100 g	iso-Propyl acrylate, 95%; .	689-12-3	95%	100 g	€327.80	2023-07-20
Ambeed	A733800-1g	Iso-propylacrylate	689-12-3	95% (stabilized with MEHQ)	1g	$31.0	2025-04-17
Ambeed	A733800-5g	Iso-propylacrylate	689-12-3	95% (stabilized with MEHQ)	5g	$106.0	2025-04-17
Ambeed	A733800-25g	Iso-propylacrylate	689-12-3	95% (stabilized with MEHQ)	25g	$361.0	2025-04-17
eNovation Chemicals LLC	Y1264230-25g	ISO-PROPYL ACRYLATE	689-12-3	95%	25g	$260	2024-06-06
Enamine	EN300-380987-0.1g	propan-2-yl prop-2-enoate	689-12-3	95%	0.1g	$62.0	2023-03-02

Isopropyl 2-propenoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:689-12-3)Isopropyl acrylate

Order Number:LE7482

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:57

Price ($):discuss personally

Email:18501500038@163.com

Isopropyl 2-propenoate Related Literature

1. (Meth)acrylic monomers with heteroatom-containing ester side chains: a systematic PLP-SEC and polymerization study

Alexander P. Haehnel,Marek Stach,Anna Chovancová,Jannick M. Rueb,Guillaume Delaittre,Andrea M. Misske,Igor Lacík,Christopher Barner-Kowollik Polym. Chem. 2014 5 862
2. Detailed investigation of the propagation rate of urethane acrylates

Christopher Barner-Kowollik,Francesca Bennet,Maria Schneider-Baumann,Dominik Voll,Thomas R?lle,Thomas F?cke,Marc-Stephan Weiser,Friedrich-Karl Bruder,Tanja Junkers Polym. Chem. 2010 1 470
3. Saccharin-pendant methacrylamide as a unique monomer in radical copolymerization: peculiar alternating copolymerization with styrene

Yuki Kametani,Makoto Ouchi Polym. Chem. 2020 11 6505
4. Saccharin-pendant methacrylamide as a unique monomer in radical copolymerization: peculiar alternating copolymerization with styrene

Yuki Kametani,Makoto Ouchi Polym. Chem. 2020 11 6505
5. Reactions of radicals containing fluorine. Part 1.—Hydrogen and deuterium atom abstraction from trideuteromethanol by trifluoromethyl radicals

E. R. Morris,J. C. J. Thynne Trans. Faraday Soc. 1968 64 414

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters

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